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Compound of Interest

Compound Name:
4-Methoxy-1h-pyrrole-2-carboxylic

acid

CAS No.: 90724-66-6

Cat. No.: B3058647

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of methoxy-substituted pyrrole-2-

carboxylic acids, a specialized class of secondary metabolites predominantly found in

Basidiomycete fungi (specifically the genus Gomphidius) and select Actinobacteria. Unlike their

ubiquitously studied halogenated marine counterparts (e.g., oroidin), methoxy pyrrole

carboxylic acids represent a distinct chemical space characterized by unique biosynthetic

methylation patterns and specific ecological roles in chemical defense. This document details

their structural diversity, proline-derived biosynthetic pathways, rigorous isolation protocols, and

pharmacological potential, serving as a blueprint for natural product chemists and drug

discovery researchers.

Part 1: Structural Diversity and Natural Occurrence
The core scaffold of interest is pyrrole-2-carboxylic acid (P2C), modified via hydroxylation and

subsequent O-methylation. These compounds are chemically fragile due to the electron-rich
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pyrrole ring, which is susceptible to oxidation.

Fungal Metabolites (Basidiomycetes)
The most definitive occurrence of simple methoxy pyrrole carboxylic acids is within the fungal

family Gomphidiaceae.

Key Compound:Methyl 4-methoxy-2-pyrrolecarboxylate.

Source:Gomphidius glutinosus (Slimy Spike-cap) and Gomphidius rutilus.

Chemical Ecology: These compounds often accumulate in the sporophores (fruiting bodies)

and are implicated in the mushroom's chemical defense system against predation.

Bacterial Metabolites (Actinobacteria)
In bacteria, methoxy pyrroles often appear as intermediates in the synthesis of complex

pigments like prodigiosins or as signaling molecules.

Key Compound:4-methoxy-2,2'-bipyrrole-5-carboxaldehyde.[1]

Source:Streptomyces species (e.g., S. albus, S. coelicolor).

Significance: This is a biosynthetic precursor that arrests strobilation in jellyfish, showcasing

potent biological signaling activity distinct from simple cytotoxicity.[2]

Table 1: Comparative Occurrence of Methoxy Pyrrole
Derivatives
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Compound
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Chemical
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Functional
Moiety
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carboxylic acid

Gomphidius
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(Fungi)

C₆H₇NO₃
Carboxylic acid /

Methoxy

Antifeedant /

Metabolite

Methyl 4-

methoxy-2-

pyrrolecarboxylat

e

Gomphidius spp.

[3][4][5][6][7][8]

[9][10]

C₇H₉NO₃ Methyl Ester
Volatile defense

signal

4-Methoxy-2,2'-

bipyrrole-5-

carboxaldehyde

Streptomyces

spp.[2] (Bacteria)
C₁₀H₁₀N₂O₂

Bipyrrole /
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Pigment
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Phlebopine A
Phlebopus

portentosus
C₁₀H₁₅NO₂

Hydroxymethyl /

Alkyl
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Part 2: Biosynthetic Integrity and Causality
Understanding the biosynthesis is critical for optimizing extraction and identifying genetic

clusters in heterologous expression systems. The pathway diverges from the standard amino

acid metabolism of L-Proline.

The Proline-to-Pyrrole Logic
The pyrrole ring in these metabolites is not derived from porphyrin degradation but rather from

the direct oxidation of L-Proline.

Oxidation: L-Proline is oxidized by a flavin-dependent dehydrogenase (Proline

dehydrogenase) to form pyrroline-5-carboxylate.

Dehydrogenation: Further oxidation yields pyrrole-2-carboxylic acid (P2C).

Regioselective Hydroxylation: An oxygenase introduces a hydroxyl group at the C-4 position.
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O-Methylation: An S-adenosylmethionine (SAM)-dependent O-methyltransferase caps the

hydroxyl group, enhancing lipophilicity and stability.

Diagram 1: Biosynthetic Pathway of Methoxy Pyrrole
Carboxylic Acids
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Caption: Proposed biosynthetic route from L-Proline to 4-methoxy-pyrrole-2-carboxylic acid

involving sequential oxidation and SAM-dependent methylation.[5][8]
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Part 3: Extraction and Isolation Protocols
Expertise Note: Pyrroles are electron-rich and prone to acid-catalyzed polymerization (forming

"pyrrole red"). Therefore, maintenance of neutral pH and rapid fractionation is vital. The

following protocol is designed for the isolation of methoxy pyrrole carboxylic acids from fungal

fruiting bodies or liquid fermentation broth.

Protocol: Targeted Isolation from Fungal Biomass
Reagents Required: Methanol (LC-MS grade), Ethyl Acetate (EtOAc), Formic Acid (0.1%),

Sephadex LH-20 resin.

Step-by-Step Methodology:

Lyophilization & Extraction:

Freeze-dry the fungal fruiting bodies (Gomphidius sp.) to arrest enzymatic degradation.

Pulverize to a fine powder.

Extract with MeOH:H₂O (80:20) under ultrasonication for 30 minutes. Reasoning: The 20%

water content aids in swelling the cell wall, while MeOH solubilizes the polar carboxylic

acid derivatives.

Partitioning (The "Clean-up"):

Evaporate MeOH under reduced pressure (keep bath < 40°C to prevent thermal

decarboxylation).

Resuspend the aqueous residue.

Partition against Ethyl Acetate at pH 3.0 (adjust carefully with dilute formic acid).

Critical Control Point: The acidification protonates the carboxylic acid (R-COOH), driving it

into the organic layer. Do not go below pH 3.0 to avoid polymerization.

Chromatographic Fractionation:
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Stationary Phase: Sephadex LH-20 (Size exclusion/Adsorption).

Mobile Phase: Methanol.[11]

Logic: Sephadex LH-20 separates based on molecular size and hydrogen bonding.

Pyrroles interact specifically with the resin, eluting after bulk lipids but before polymeric

pigments.

Final Purification (HPLC):

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm).

Gradient: 5% to 100% Acetonitrile in water (+0.1% Formic Acid) over 20 minutes.

Detection: UV at 290 nm (Characteristic absorption for conjugated pyrrole-carbonyl

systems).

Diagram 2: Isolation Workflow
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Caption: Workflow for isolating acid-labile pyrrole metabolites ensuring stability via controlled

pH partitioning.

Part 4: Analytical Characterization
To validate the identity of a methoxy pyrrole carboxylic acid, the following spectral signatures

must be confirmed.

UV-Vis Spectroscopy:

: 280–295 nm.

Interpretation: Corresponds to the
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transition of the pyrrole ring conjugated with the carbonyl group.

¹H NMR (500 MHz, DMSO-d₆):

Pyrrole Ring Protons: Two doublets (or broad singlets) in the aromatic region (

6.0 – 7.0 ppm).

Methoxy Group: A sharp singlet (

3.7 – 3.9 ppm) integrating for 3 protons.

NH Proton: A broad singlet (

11.0 – 12.0 ppm), exchangeable with D₂O.

Mass Spectrometry (HR-ESI-MS):

Observe

or

ions.

Diagnostic Fragmentation: Loss of methoxy group (-31 Da) or decarboxylation (-44 Da) in

MS/MS spectra.

Part 5: Pharmacological & Biological Potential[3][6]
[10][12][13]
While less commercialized than their antibiotic cousins (e.g., pyrrolnitrin), methoxy pyrrole

carboxylic acids exhibit specific high-value activities.

Neuroprotection: Recent studies on Phlebopus alkaloids (structurally related to methoxy

pyrroles) indicate significant neuroprotective effects against H₂O₂-induced oxidative stress in

neuronal cells, suggesting potential in neurodegenerative disease therapy.

Jellyfish Strobilation Inhibition: The metabolite 4-methoxy-2,2'-bipyrrole-5-carboxaldehyde

(MBC) specifically inhibits the metamorphosis of polyp to jellyfish (strobilation) at micromolar
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concentrations (6.3 µM).[2] This has ecological implications for controlling jellyfish blooms

and represents a novel "anti-metamorphic" mechanism of action.

Antifeedant Activity: In Gomphidius, these compounds serve as chemical deterrents. Their

specific toxicity to slugs and insects makes them candidates for bio-rational pesticide

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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